Cas no 330200-88-9 (N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide)

• Product Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• CAS No: 330200-88-9
• MF: C₁₇H₁₅N₃O₄S
• MW: 357.383702516556
• CID: 6083996
• PubChem ID: 4056928
• Update Time: 2025-10-05

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• 330200-88-9
• AB00667522-01
• AKOS003072040
• F0327-0357

• Inchi： 1S/C17H15N3O4S/c1-9-15(10(2)21)25-17(18-9)19-16(24)11-3-5-12(6-4-11)20-13(22)7-8-14(20)23/h3-6H,7-8H2,1-2H3,(H,18,19,24)
• InChI Key： XXVPKZAQFOCRNT-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C)N=C1NC(C1C=CC(=CC=1)N1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 357.07832714g/mol
• Monoisotopic Mass: 357.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide: A Comprehensive Overview

The compound N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide (CAS No. 330200-88-9) is a complex organic molecule with a unique structure that combines a thiazole ring and a benzamide moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure is characterized by the presence of a thiazole ring substituted with an acetyl and methyl group at positions 5 and 4, respectively, as well as a benzamide group attached to the thiazole nitrogen. Additionally, the benzene ring in the benzamide moiety is further substituted with a dioxopyrrolidin group at position 4.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery. The thiazole ring is known for its ability to act as a bioisostere for other heterocycles, making it a valuable component in medicinal chemistry. The acetyl and methyl substituents on the thiazole ring in this compound further enhance its chemical versatility. These substituents can influence the molecule's solubility, stability, and interactions with biological targets.

The benzamide moiety in N-(5-acetyl...benzamide plays a critical role in determining the compound's pharmacological properties. Benzamides are commonly used in drug design due to their ability to form hydrogen bonds and interact with protein targets. The substitution of the benzene ring with a dioxopyrrolidin group adds another layer of complexity to the molecule's structure. The dioxopyrrolidin group is known for its ability to act as a rigidifying element, which can improve the molecule's bioavailability and target specificity.

Recent research has focused on the synthesis and characterization of N-(5-acetyl...benzamide and its analogs. One study published in *Journal of Medicinal Chemistry* explored the use of this compound as a potential lead for anti-inflammatory drugs. The study demonstrated that the compound exhibits significant anti-inflammatory activity in vitro, suggesting its potential for further development into therapeutic agents.

In addition to its pharmacological applications, N-(5-acetyl...benzamide has also been investigated for its potential use in materials science. The compound's unique structure makes it an attractive candidate for use as a building block in supramolecular chemistry. Researchers have explored its ability to form self-assembled structures under specific conditions, which could have applications in nanotechnology and advanced materials.

The synthesis of N-(5-acetyl...benzamide involves multiple steps and requires precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of an appropriate thioamide with an aldehyde or ketone to form the thiazole ring. Subsequent functionalization steps are then used to introduce the acetyl, methyl, and dioxopyrrolidin groups into the molecule.

Despite its promising properties, there are challenges associated with the use of N-(5-acetyl...benzamide in practical applications. One major concern is its stability under physiological conditions. Recent studies have focused on improving the compound's stability through structural modifications while retaining its desirable pharmacological properties.

In conclusion, N-(5-acetyl...benzamide (CAS No. 330200-88-9) is a versatile organic compound with significant potential in various fields due to its unique structure and functional groups. Its ability to combine thiazole and benzamide moieties makes it an attractive candidate for both pharmaceutical and materials science applications. As research continues to uncover new insights into this compound's properties and potential uses, it is likely to play an increasingly important role in future innovations across multiple disciplines.